9-anthracenecarbaldehyde 1H-tetrazol-5-ylhydrazone

• IUPAC Name: N-[(E)-anthracen-9-ylmethylideneamino]-2H-tetrazol-5-amine
• InChI: InChI=1S/C16H12N6/c1-3-7-13-11(5-1)9-12-6-2-4-8-14(12)15(13)10-17-18-16-19-21-22-20-16/h1-10H,(H2,18,19,20,21,22)/b17-10+
• InChI Key: FVBJYULTVHHCDR-LICLKQGHSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C3C=CC=CC3=C2C=NNC4=NNN=N4
• Isomeric SMILES: C1=CC=C2C(=C1)C=C3C=CC=CC3=C2/C=N/NC4=NNN=N4
• Molecular Formula: C16H12N6
• Molecular Weight: 288.31 g/mol

Description

9-anthracenecarbaldehyde 1H-tetrazol-5-ylhydrazone is a chemical compound that has gained significant attention in the field of scientific research. It is a tetrazole-based ligand that has been used in various laboratory experiments due to its unique properties.

Mechanism of Action

The mechanism of action of 9-anthracenecarbaldehyde 1H-tetrazol-5-ylhydrazone involves the binding of the tetrazole-based ligand with metal ions. This binding results in the formation of a complex that exhibits unique properties such as fluorescence. The complex can also interact with ROS, resulting in a change in fluorescence intensity. This property has been utilized in the development of fluorescent probes for the detection of ROS in living cells.
Biochemical and Physiological Effects:
9-anthracenecarbaldehyde 1H-tetrazol-5-ylhydrazone has been shown to exhibit various biochemical and physiological effects. It has been reported to have antioxidant properties that can protect cells from oxidative stress. It has also been shown to have antimicrobial properties that can inhibit the growth of various microorganisms. Additionally, it has been shown to have anticancer properties that can inhibit the growth of cancer cells.

Advantages and Limitations for Lab Experiments

The use of 9-anthracenecarbaldehyde 1H-tetrazol-5-ylhydrazone in laboratory experiments has several advantages and limitations. One of the main advantages is its unique properties that make it suitable for the development of metal-based sensors and fluorescent probes. Additionally, it has been shown to have various biochemical and physiological effects that can be utilized in the development of new drugs. However, one of the limitations is its toxicity, which can limit its use in certain applications.

Future Directions

There are several future directions for the use of 9-anthracenecarbaldehyde 1H-tetrazol-5-ylhydrazone in scientific research. One of the directions is the development of new metal-based sensors for the detection of different analytes. Another direction is the development of new fluorescent probes for the detection of ROS in living cells. Additionally, the use of 9-anthracenecarbaldehyde 1H-tetrazol-5-ylhydrazone in the development of new drugs for the treatment of various diseases is also a promising direction for future research.

Synthesis Methods

The synthesis of 9-anthracenecarbaldehyde 1H-tetrazol-5-ylhydrazone involves the reaction between anthracenecarbaldehyde and hydrazine hydrate in the presence of tetrazole. The reaction takes place at room temperature and yields a yellow crystalline product. The purity of the product can be confirmed by using various analytical techniques such as NMR, IR, and mass spectrometry.

Scientific Research Applications

9-anthracenecarbaldehyde 1H-tetrazol-5-ylhydrazone has been extensively used in scientific research due to its unique properties. It acts as a tetrazole-based ligand that can bind with various metal ions such as copper, zinc, and nickel. This property has been utilized in the development of metal-based sensors for the detection of different analytes. It has also been used in the development of fluorescent probes for the detection of reactive oxygen species (ROS) in living cells.